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Compound of Interest

Compound Name: (Rac)-POPC

Cat. No.: B15575886 Get Quote

Essential Safety and Handling Guide for (Rac)-
POPC
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (Rac)-POPC (1-palmitoyl-2-oleoyl-sn-glycero-3-

phosphocholine). It outlines the necessary personal protective equipment (PPE), procedural

steps for safe handling, and disposal plans to ensure a secure laboratory environment.

Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling (Rac)-POPC in both its

powdered and reconstituted forms.
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Equipment Specification Purpose Handling Scenario

Eye Protection

Safety glasses with

side shields, or

chemical splash

goggles.[1][2]

To protect eyes from

dust particles and

splashes.

Required for all

handling procedures.

Hand Protection
Disposable nitrile or

latex gloves.[3]

To prevent skin

contact.

Required for all

handling procedures.

Body Protection
Standard laboratory

coat.

To protect skin and

personal clothing from

contamination.[3][4]

Required for all

handling procedures.

Respiratory Protection

Type N95 (US) or P1

(EN 143) dust mask.

[1]

For protection from

nuisance levels of

dust.[1]

Recommended when

handling the

powdered form,

especially when

weighing or

transferring. Not

required for handling

the substance in

solution under normal

conditions with

adequate ventilation.

[1]

Operational and Disposal Plans
Proper operational procedures and waste disposal are critical for laboratory safety and

environmental compliance.

Handling and Storage
Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product name and CAS number (26853-31-6) on the label match the order.[1]
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Storage:

Store in a cool, dry, and well-ventilated place.[1]

The recommended storage temperature is -20°C.[1]

Keep the container tightly closed to protect from air and moisture.[1]

(Rac)-POPC is light-sensitive and should be stored accordingly.[1]

For optimal stability, store under an inert gas.[1]

Preparation and Use:

Handle in a well-ventilated area, preferably in a chemical fume hood, especially when

working with the powdered form to minimize dust generation.[1][4]

When weighing the powdered form, do so carefully to avoid creating airborne dust.

For reconstitution, add the solvent slowly and cap the vial securely before mixing.

Spill Management
In the event of a spill:

Avoid dust formation.[1]

Do not breathe vapors, mist, or gas.[1]

Sweep up the spilled solid material and place it in a suitable, closed container for disposal.[1]

Ensure the disposal container is properly labeled.

Disposal Plan
Contaminated materials and unused (Rac)-POPC should be disposed of as chemical waste in

accordance with local, state, and federal regulations.
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Solid Waste: Collect spilled powder, used weighing papers, and contaminated consumables

(e.g., pipette tips) in a designated, sealed container.[1][4]

Liquid Waste: Collect solutions of (Rac)-POPC and contaminated solvents in a designated,

sealed waste container.

Labeling: Clearly label all waste containers with the contents, including the name "(Rac)-
POPC" and any solvents used.

Final Disposal: Do not let the product enter drains.[1] Arrange for pick-up and disposal by a

licensed chemical waste management company.

Experimental Workflow and Safety Protocols
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Figure 1. PPE Selection Workflow for (Rac)-POPC Handling
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Caption: This diagram outlines the decision-making process for selecting appropriate PPE

when handling (Rac)-POPC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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